molecular formula C12H13N3O3 B8331582 4-(6-Cyanopyridin-3-ylcarbamoyl)-3-methylbutyric acid

4-(6-Cyanopyridin-3-ylcarbamoyl)-3-methylbutyric acid

Cat. No.: B8331582
M. Wt: 247.25 g/mol
InChI Key: RSUDOIQBPLHRSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(6-Cyanopyridin-3-ylcarbamoyl)-3-methylbutyric acid is a useful research compound. Its molecular formula is C12H13N3O3 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13N3O3

Molecular Weight

247.25 g/mol

IUPAC Name

5-[(6-cyanopyridin-3-yl)amino]-3-methyl-5-oxopentanoic acid

InChI

InChI=1S/C12H13N3O3/c1-8(5-12(17)18)4-11(16)15-10-3-2-9(6-13)14-7-10/h2-3,7-8H,4-5H2,1H3,(H,15,16)(H,17,18)

InChI Key

RSUDOIQBPLHRSA-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)NC1=CN=C(C=C1)C#N)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-aminopyridine-2-carbonitrile (300.0 mg, 2.518 mmol) and 4-methyldihydro-2H-pyran-2,6(3H)-dione (354.931 mg, 2.77 mmol) in a mixed solvent of toluene (7 mL) and DMSO (0.7 mL) was stirred at 110° C. for 16 hr. To the reaction mixture was added cold water, and the mixture was extracted with ethyl acetate (4×30 mL). The organic layer was washed with water, and dried, and the solvent was evaporated under reduced pressure. The obtained solid was washed with 50% dichloromethane/hexane solution to give 4-(6-cyanopyridin-3-ylcarbamoyl)-3-methylbutyric acid (300 mg, 48.2%) as a pale-yellow powder.
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
354.931 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Name
Quantity
0.7 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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